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Compound of Interest

Compound Name: (2-Aminopyrimidin-5-yl)methanol

Cat. No.: B050246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2-Aminopyrimidin-5-yl)methanol is a heterocyclic organic compound belonging to the 2-

aminopyrimidine class of molecules. The 2-aminopyrimidine scaffold is of significant interest in

medicinal chemistry, as its derivatives have been shown to possess a wide range of biological

activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3] This

document provides a technical overview of (2-Aminopyrimidin-5-yl)methanol, summarizing

its chemical properties, synthesis, and known reactivity. While this specific compound is

primarily documented as a chemical intermediate, the broader therapeutic potential of the 2-

aminopyrimidine class underscores its relevance in drug discovery and development programs.

Chemical and Physical Properties
A summary of the key chemical and physical properties for (2-Aminopyrimidin-5-yl)methanol
is presented in the table below. Please note that some of these values are predicted.
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Property Value Source

CAS Number 120747-85-5 N/A

Molecular Formula C₅H₇N₃O N/A

Molecular Weight 125.13 g/mol N/A

Appearance White to off-white solid N/A

Boiling Point (Predicted) 396.3 ± 34.0 °C N/A

Density (Predicted) 1.360 ± 0.06 g/cm³ N/A

pKa (Predicted) 13.36 ± 0.10 N/A

Storage 2-8°C, protect from light N/A

Spectroscopic Data
Limited spectroscopic data is publicly available for (2-Aminopyrimidin-5-yl)methanol. The

following has been reported in the context of its synthesis:

Spectroscopy Data

¹H NMR (400 MHz, DMSO-d₆)
δ 8.16 (s, 2H), 6.50 (br s, 2H), 4.99 (t, 1H), 4.26

(d, 2H)

GCMS (m/z) 125.0

Experimental Protocols
Synthesis of (2-Aminopyrimidin-5-yl)methanol
The synthesis of (2-Aminopyrimidin-5-yl)methanol can be achieved via the reduction of 2-

amino-5-pyrimidinecarboxaldehyde.

Workflow for the Synthesis of (2-Aminopyrimidin-5-yl)methanol
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Caption: Workflow for the synthesis of (2-Aminopyrimidin-5-yl)methanol.
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Detailed Methodology:

To a stirred solution of 2-amino-5-pyrimidinecarboxaldehyde (500 mg, 4.06 mmol) in

methanol (6 mL), add sodium borohydride (200 mg, 5.28 mmol) in batches at 0 °C.

Allow the reaction mixture to slowly warm to room temperature and continue stirring for 3

hours.

Monitor the reaction progress by thin-layer chromatography (TLC) using a mobile phase of

5% methanol in dichloromethane. The Rf value of the product is approximately 0.3.

Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium

chloride.

Concentrate the mixture under reduced pressure.

Purify the residue by silica gel column chromatography (100-200 mesh) using a gradient

elution from dichloromethane to a 7.5% methanol in dichloromethane solution.

Collect the fractions containing the target product and concentrate to yield (2-
aminopyrimidin-5-yl)methanol as a light yellow solid.

Synthesis of 5-(chloromethyl)pyrimidin-2-amine
hydrochloride
(2-Aminopyrimidin-5-yl)methanol can be used as a starting material for the synthesis of 5-

(chloromethyl)pyrimidin-2-amine.
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Work-up

Final Product

(2-Aminopyrimidin-5-yl)methanol

Thionyl chloride

Concentration under vacuum

Chlorination

Dichloromethane (DCM)

0°C to Room Temperature

16 hours

Trituration with acetone

5-(chloromethyl)pyrimidin-2-amine
hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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